3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-fluorophenyl)sulfanyl-1-(4-methylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H14FNO2S/c1-11-2-6-13(7-3-11)19-16(20)10-15(17(19)21)22-14-8-4-12(18)5-9-14/h2-9,15H,10H2,1H3
• InChI Key: SEDFOGDTFCJYFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=CC=C(C=C3)F
• Molecular Formula: C17H14FNO2S
• Molecular Weight: 315.4 g/mol

Description

3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione, also known as FTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FTM belongs to the class of compounds known as thalidomide analogs, which have been shown to have anti-inflammatory, immunomodulatory, and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of 3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione is not fully understood, but it is thought to involve the modulation of the immune response by targeting specific signaling pathways. This compound has been shown to inhibit the activity of the transcription factor NF-κB, which is a key regulator of the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of angiogenesis, the induction of apoptosis in cancer cells, and the modulation of the immune response. This compound has also been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione for lab experiments is its relatively simple synthesis method, which allows for large-scale production. However, this compound is also highly reactive and can be difficult to handle, which can pose challenges in certain experimental settings.

Future Directions

There are several potential future directions for research involving 3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased bioavailability and reduced toxicity. Another area of research is the investigation of the potential therapeutic applications of this compound in various inflammatory and autoimmune diseases, as well as in cancer treatment. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify potential targets for therapeutic intervention.

Synthesis Methods

The synthesis of 3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione involves a series of chemical reactions that begin with the condensation of 4-fluorothiophenol with 4-methylphenylacetic acid to form the intermediate 4-[(4-fluorophenyl)thio]-4-methylphenylacetic acid. This intermediate is then cyclized with phthalic anhydride to produce this compound.

Scientific Research Applications

3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione has been extensively studied for its potential applications in various fields of scientific research. One of the key areas of research is its anti-inflammatory and immunomodulatory effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, which are implicated in the pathogenesis of various inflammatory diseases.